molecular formula C14H22BrN B1492302 [2-(4-Bromophenyl)ethyl](hexan-2-yl)amine CAS No. 1876846-16-0

[2-(4-Bromophenyl)ethyl](hexan-2-yl)amine

Cat. No. B1492302
CAS RN: 1876846-16-0
M. Wt: 284.23 g/mol
InChI Key: NPKSYHCGLVDDST-UHFFFAOYSA-N
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Description

2-(4-Bromophenyl)ethyl](hexan-2-yl)amine, also known as 4-bromo-2-(hexyl)phenylethylamine, is an organic compound belonging to the class of amines. It is used as a reagent in organic synthesis, and as a building block in the production of pharmaceuticals, agrochemicals, and other chemicals. It is also used as a catalyst in a variety of reactions.

Scientific Research Applications

Noncovalent Interactions in Hybrid Derivatives

Research on adamantane-1,3,4-thiadiazole hybrid derivatives, including compounds with bromophenyl substitutions, highlights the importance of noncovalent interactions in stabilizing crystal structures. These studies provide insights into the quantum theory of atoms-in-molecules (QTAIM) and the PIXEL method for characterizing intermolecular interaction energies, which are crucial for understanding the properties of novel compounds (El-Emam et al., 2020).

Catalysis and Synthesis

The development of new synthetic methodologies using bromophenyl and related groups is vital for advancing organic synthesis. For example, amination reactions using copper catalysis demonstrate the utility of bromophenyl groups in facilitating the conversion of aryl halides into amines, a fundamental reaction in pharmaceutical chemistry (Lang et al., 2001).

Material Science and Polymer Chemistry

In material science, the incorporation of bromophenyl groups into fullerene derivatives, such as [6,6]-phenyl-C61-butyric acid 2-((2-(dimethylamino)ethyl)(methyl)amino)-ethyl ester (PCBDAN), has been explored for use in polymer solar cells. These compounds demonstrate enhanced electron mobility and have potential applications in improving the efficiency of organic photovoltaic devices (Lv et al., 2014).

Drug Development and Pharmaceutical Applications

The structural motifs present in "2-(4-Bromophenyl)ethylamine" are common in drug development, where bromophenyl and ethylamine groups are often part of active pharmaceutical ingredients. Research into these components contributes to the discovery and optimization of drug candidates with improved efficacy, selectivity, and pharmacokinetic properties.

properties

IUPAC Name

N-[2-(4-bromophenyl)ethyl]hexan-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H22BrN/c1-3-4-5-12(2)16-11-10-13-6-8-14(15)9-7-13/h6-9,12,16H,3-5,10-11H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPKSYHCGLVDDST-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(C)NCCC1=CC=C(C=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22BrN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[2-(4-Bromophenyl)ethyl](hexan-2-yl)amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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